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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B12081799 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the chemical and physical properties of C.I. Reactive Black 39, a

significant dye in the textile industry. This document outlines its molecular characteristics,

manufacturing process, and key technical data.

Core Chemical Identity
C.I. Reactive Black 39 is a double azo class reactive dye.[1] Its primary application is in the

dyeing of cotton fabrics, where it is valued for its blue and black shades.[1]

Molecular Formula and Structure
The molecular formula of C.I. Reactive Black 39 is C25H14ClN10Na5O16S5.[1][2] It is also

identified by the C.I. No. 205071 and CAS Registry Number 68259-02-9.[2][3]

Synonyms:

Cibacron Black ZP-2PD[1]

Cibacron Navy P-G[1]

Apollocion Navy Blue P-N3G[3]

Kayacion Blue P-N 3G[3]

Reactive Navy PG[3]
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Reactofix Navy Blue H2R[3]

Physicochemical Data
The following table summarizes the key quantitative data for C.I. Reactive Black 39.

Property Value Reference

Molecular Weight 1021.16 g/mol [1][2][4][5][6]

Appearance Black Powder [4]

Solubility in Water >300 g/L [4]

Insolubility in Water ≤0.02% [4]

Tinting Strength 100±3% [4]

Dyeing Fastness Properties
The resistance of C.I. Reactive Black 39 to various conditions on cotton fabric is detailed

below.

Fastness Test Standard Rating

Light ISO 105 B02 5-6

Water (Severe) ISO 105 E01 Effect: 5, Stain CO: 4-5

Chlorinated Water (20mg/l

active chlorine)
ISO 105 E03 Effect: 3-4, Stain CO: 3-4

Perspiration (alkaline) ISO 105 E04 Effect: 5, Stain CO: 4

Perspiration (acid) ISO 105 E04 Effect: 5, Stain CO: 4

Rubbing (Dry) ISO 105 X12 5

Rubbing (Wet) ISO 105 X12 3-4

Data sourced from a technical data sheet for Reactive Black 39.[4]
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Manufacturing Process
The synthesis of C.I. Reactive Black 39 is a multi-step process involving diazo coupling and

condensation reactions.

Experimental Protocol: Synthesis of C.I. Reactive Black
39
The manufacturing process involves the following key steps:[1][7]

Diazo Coupling (Step 1): 2,4-Diaminobenzenesulfonic acid and 2-Aminobenzene-1,4-

disulfonic acid are diazotized.

Coupling Reactions: The resulting diazonium salts are then coupled with 4-Amino-5-

hydroxynaphthalene-2,7-disulfonic acid under both alkaline and acidic conditions.

Condensation: The product from the coupling reactions is condensed with 2,4,6-Trichloro-

1,3,5-triazine.

Ammoniation: The final step is ammoniation of the condensed product to yield C.I. Reactive
Black 39.

Manufacturing Workflow
The following diagram illustrates the logical relationship between the key reactants in the

synthesis of C.I. Reactive Black 39.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12081799?utm_src=pdf-body
https://www.benchchem.com/product/b12081799?utm_src=pdf-body
https://www.benchchem.com/product/b12081799?utm_src=pdf-body
http://www.worlddyevariety.com/reactive-dyes/reactive-black-39.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB49703683.htm
https://www.benchchem.com/product/b12081799?utm_src=pdf-body
https://www.benchchem.com/product/b12081799?utm_src=pdf-body
https://www.benchchem.com/product/b12081799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12081799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Intermediate Processes Final Product

2,4-Diaminobenzenesulfonic acid

Diazo Coupling

2-Aminobenzene-1,4-disulfonic acid

4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid

2,4,6-Trichloro-1,3,5-triazine

Condensation Ammoniation C.I. Reactive Black 39

Click to download full resolution via product page

Caption: Synthesis workflow for C.I. Reactive Black 39.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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